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Introduction
IR-783 is a near-infrared (NIR) heptamethine cyanine dye that has emerged as a valuable tool

for live cell imaging.[1] Its fluorescence emission in the NIR spectrum (typically around 800 nm)

allows for deep tissue penetration and minimizes interference from cellular autofluorescence,

which is prevalent in the visible spectrum.[2] These characteristics make IR-783 particularly

well-suited for in vivo and in vitro imaging studies. Notably, IR-783 exhibits preferential

accumulation in cancer cells, a phenomenon attributed to the overexpression of organic anion-

transporting polypeptides (OATPs) on their cell membranes.[1][3][4][5] This inherent tumor-

targeting property, combined with its good water solubility and low cytotoxicity at imaging

concentrations, makes IR-783 a promising agent for cancer research, drug delivery tracking,

and diagnostics.[2][4]
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Property Value Reference

Chemical Formula C38H46ClN2NaO6S2 [6]

Molecular Weight 749.0 g/mol [6]

Excitation Maximum ~776-780 nm [7]

Emission Maximum ~798-810 nm [7]

Solubility
Good in water, DMSO, DMF,

Ethanol
[2][7]

Purity >95% (typically) N/A

Storage -20°C, protected from light [7]

Quantitative Data for Live Cell Imaging
Cytotoxicity of IR-783
IR-783 generally exhibits low cytotoxicity at concentrations typically used for live cell imaging.

[2] However, as with any fluorescent probe, it is crucial to determine the optimal, non-toxic

concentration for each specific cell line and experimental condition.
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Cell Line Assay
Concentrati
on

Incubation
Time

Cell
Viability (%)

Reference

HT-29

(Human

Colorectal

Cancer)

MTT 2 µM 4 hours
No significant

cytotoxicity
[2]

HT-29

(Human

Colorectal

Cancer)

MTT 10 µM 4 hours
No significant

cytotoxicity
[2]

HT-29

(Human

Colorectal

Cancer)

MTT 25 µM 4 hours
No significant

cytotoxicity
[2]

HT-29

(Human

Colorectal

Cancer)

MTT 50 µM 4 hours
No significant

cytotoxicity
[2]

MDA-MB-231

(Human

Breast

Cancer)

MTT 20-160 µM 24 hours

Dose-

dependent

decrease

[8]

MCF-7

(Human

Breast

Cancer)

MTT 20-160 µM 24 hours

Dose-

dependent

decrease

[8]

Photostability of IR-783
The photostability of a fluorophore is critical for long-term imaging experiments. While cyanine

dyes can be susceptible to photobleaching under intense illumination, IR-783 is considered

relatively stable for standard imaging protocols.
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Condition Parameter Value Reference

Laser Irradiation (808

nm, 1.0 W/cm²)
Absorbance Decrease

Dramatic decrease

after 1 min
[2][9]

In Gelatin Matrix
Absorbance Decay

(τ1)
~73 ± 7 days N/A

Note: The photostability is highly dependent on the imaging conditions, including laser power,

exposure time, and the cellular microenvironment. It is recommended to use the lowest

possible laser power and exposure time to minimize photobleaching.

Signal-to-Noise Ratio (SNR)
A high signal-to-noise ratio is essential for clear visualization of stained structures. The

preferential accumulation of IR-783 in specific organelles of certain cell types contributes to a

favorable SNR.

Parameter Observation Reference

Cellular Localization
Accumulates in mitochondria

and lysosomes of cancer cells.
[1][3][10]

Background Fluorescence
Minimal due to emission in the

NIR spectrum.
[2]

Tumor-to-Background Ratio

(TBR) in vivo

High TBR observed at 8 hours

post-injection in a mouse

model.

[11]

Experimental Protocols
Live Cell Imaging with IR-783
This protocol provides a general guideline for staining live cells with IR-783. Optimization may

be required for different cell types and experimental setups.

Materials:
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IR-783 dye

Anhydrous Dimethyl Sulfoxide (DMSO)

Complete cell culture medium

Phosphate-Buffered Saline (PBS), pH 7.4

Live-cell imaging dish or chamber slide

Fluorescence microscope with appropriate NIR filter sets

Protocol:

Prepare a 1 mM Stock Solution: Dissolve the appropriate amount of IR-783 in anhydrous

DMSO. Mix well by vortexing. Store the stock solution in small aliquots at -20°C, protected

from light.

Cell Seeding: Seed cells on a live-cell imaging dish or chamber slide and allow them to

adhere and grow to the desired confluency (typically 50-70%).

Prepare Staining Solution: On the day of the experiment, thaw a vial of the IR-783 stock

solution. Dilute the stock solution in pre-warmed complete cell culture medium to a final

working concentration of 1-10 µM. The optimal concentration should be determined

experimentally.

Cell Staining: Remove the existing culture medium from the cells and wash once with pre-

warmed PBS. Add the IR-783 staining solution to the cells, ensuring the entire surface is

covered.

Incubation: Incubate the cells for 20-30 minutes at 37°C in a CO₂ incubator, protected from

light.[7]

Washing: After incubation, remove the staining solution and wash the cells two to three times

with pre-warmed complete cell culture medium or PBS to remove any unbound dye.

Imaging: Add fresh, pre-warmed complete cell culture medium to the cells. The cells are now

ready for imaging using a fluorescence microscope equipped with appropriate excitation and
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emission filters for the NIR range (Excitation: ~780 nm, Emission: ~810 nm).[7]

Preparation

Staining Procedure

Imaging

Prepare 1 mM IR-783
Stock Solution in DMSO

Prepare 1-10 µM Staining
Solution in Culture Medium

Seed Cells in
Imaging Dish

Wash Cells with PBS

Add IR-783 Staining Solution

Incubate for 20-30 min
at 37°C

Wash Cells 2-3 times with
Culture Medium/PBS

Add Fresh Culture Medium

Image Cells using
NIR Fluorescence Microscope

Click to download full resolution via product page
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Workflow for live cell imaging with IR-783 dye.

Cytotoxicity Assay using MTT
This protocol describes how to perform a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide (MTT) assay to determine the cytotoxicity of IR-783.

Materials:

IR-783 dye

Cells of interest

96-well plate

Complete cell culture medium

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Microplate reader

Protocol:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in

100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

Treatment: Prepare a serial dilution of IR-783 in complete culture medium at 2x the final

desired concentrations. Remove the medium from the wells and add 100 µL of the IR-783

dilutions to the respective wells. Include untreated control wells (medium only) and vehicle

control wells (medium with the highest concentration of DMSO used).

Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at

37°C in a CO₂ incubator.

Add MTT Reagent: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to

each well.
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Incubate with MTT: Incubate the plate for 4 hours at 37°C, allowing the viable cells to

metabolize the MTT into formazan crystals.

Solubilize Formazan: Carefully remove the medium from each well. Add 100 µL of the

solubilization solution to each well to dissolve the purple formazan crystals.

Measure Absorbance: Gently shake the plate on an orbital shaker for 15 minutes to ensure

complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each treatment group by

normalizing the absorbance values to the untreated control group.
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Assay Setup

Treatment and Incubation

MTT Assay

Data Analysis

Seed Cells in
96-well Plate

Add IR-783 Dilutions to Cells

Prepare Serial Dilutions
of IR-783

Incubate for Desired
Exposure Time

Add MTT Solution to each well

Incubate for 4 hours at 37°C

Add Solubilization Solution

Measure Absorbance at 570 nm

Calculate % Cell Viability

Click to download full resolution via product page

Workflow for cytotoxicity assessment using MTT assay.
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Signaling Pathways and Cellular Uptake
The preferential accumulation of IR-783 in cancer cells is primarily mediated by the Organic

Anion-Transporting Polypeptide (OATP) family of transmembrane proteins.[1][3][4] These

transporters are often overexpressed in various cancer types. Once inside the cell, IR-783 has

been observed to localize within the mitochondria and lysosomes.[1][3][10] This specific

subcellular localization can be leveraged for targeted therapies and for studying the health and

function of these organelles.

Extracellular Space Cell Membrane

Intracellular Space

IR-783 Dye OATP Transporter
Uptake

IR-783 Dye

Mitochondria
Localization

LysosomesLocalization

Click to download full resolution via product page

Cellular uptake and localization of IR-783 dye.
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Problem Possible Cause Suggested Solution

No or weak fluorescence

signal

- Incorrect filter set used.- Dye

concentration is too low.- Cells

are not healthy.

- Ensure the microscope is

equipped with the correct NIR

filter set.- Increase the

concentration of IR-783.-

Check cell viability and

morphology.

High background fluorescence

- Incomplete removal of

unbound dye.- Dye has

precipitated.

- Increase the number of

washing steps.- Ensure the IR-

783 stock solution is fully

dissolved and filter if

necessary.

Cell death observed after

staining

- IR-783 concentration is too

high.- Prolonged exposure to

excitation light.

- Perform a cytotoxicity assay

to determine the optimal non-

toxic concentration.- Reduce

laser power and/or exposure

time during imaging.

Inconsistent staining

- Uneven cell density.-

Incomplete mixing of the

staining solution.

- Ensure a monolayer of cells

with even confluency.- Gently

mix the staining solution before

adding it to the cells.

Conclusion
IR-783 is a powerful near-infrared fluorescent dye for live cell imaging, offering distinct

advantages in sensitivity and deep tissue imaging capabilities. Its inherent tumor-targeting

properties make it an invaluable tool for cancer research. By following the provided protocols

and optimizing conditions for specific experimental needs, researchers can effectively utilize IR-
783 to gain deeper insights into cellular processes and advance drug development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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